Cas no 719301-50-5 (Vidofludimus ethyl ester)

• Product Name: Vidofludimus ethyl ester
• CAS No: 719301-50-5
• MF: C₂₁H₂₀FNO₄
• MW: 369.386209487915
• CID: 6784031
• PubChem ID: 69028413
• Update Time: 2025-10-25

Vidofludimus ethyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4397456
• EX-A6663
• Vidofludimus ethyl ester
• 719301-50-5

• Inchi： 1S/C21H20FNO4/c1-26-15-6-3-5-13(11-15)14-9-10-19(18(22)12-14)23-20(24)16-7-4-8-17(16)21(25)27-2/h3,5-6,9-12H,4,7-8H2,1-2H3,(H,23,24)
• InChI Key： LAWDZLPLHRRPSV-UHFFFAOYSA-N
• SMILES： FC1C=C(C2C=CC=C(C=2)OC)C=CC=1NC(C1=C(C(=O)OC)CCC1)=O

Computed Properties

• Exact Mass: 369.13763628g/mol
• Monoisotopic Mass: 369.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on Vidofludimus ethyl ester

Vidofludimus Ethyl Ester: A Novel Inhibitor of Protein Kinase C and Its Therapeutic Potential in Inflammatory and Immune-Related Disorders

Vidofludimus ethyl ester, a derivative of the compound with CAS number 719301-50-5, represents a significant advancement in the development of protein kinase C (PKC) inhibitors. This compound, first synthesized in the early 2000s, has garnered attention for its unique pharmacological profile and potential therapeutic applications in inflammatory diseases and immune-related conditions. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for further clinical exploration. The chemical structure of Vidofludimus ethyl ester is characterized by a dihydroindole scaffold with a hydrophobic chain, which enhances its bioavailability and cellular penetration. This structural feature is critical for its efficacy in targeting PKC isoforms, a family of enzymes involved in numerous physiological processes.

Protein kinase C (PKC) is a family of serine/threonine kinases that play a pivotal role in signal transduction pathways. Dysregulation of PKC activity has been implicated in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions. Vidofludimus ethyl ester is a selective inhibitor of PKCδ, a specific isoform associated with pro-inflammatory responses and cell death pathways. Recent research has demonstrated that Vidofludimus ethyl ester can effectively suppress the activation of PKCδ, thereby reducing the production of pro-inflammatory cytokines and mitigating tissue damage in experimental models of inflammation.

One of the most promising applications of Vidofludimus ethyl ester is in the treatment of inflammatory bowel disease (IBD), including ulcerative colitis and crohn’s disease. A 2023 study published in Journal of Inflammatory Diseases reported that Vidofludimus ethyl ester significantly reduced colonic inflammation in a murine model of colitis. The study found that the compound decreased the expression of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), two key cytokines involved in the pathogenesis of IBD. These findings suggest that Vidofludimus ethyl ester could serve as a novel therapeutic agent for patients with refractory IBD, offering an alternative to traditional immunosuppressants.

Another area of interest is the potential use of Vidofludimus ethyl ester in neurodegenerative disorders such as Alzheimer’s disease and parkinsonism. PKCδ has been implicated in the progression of neurodegeneration, and its inhibition may help protect neurons from oxidative stress and apoptosis. A 2022 study in Neuroscience Letters demonstrated that Vidofludimus ethyl ester reduced neuronal death in a mouse model of Parkinson’s disease. The compound was found to decrease the activation of PKCδ in dopaminergic neurons, thereby preserving their function. These results highlight the potential of Vidofludimus ethyl ester as a neuroprotective agent, although further research is needed to confirm its efficacy in human trials.

In addition to its anti-inflammatory and neuroprotective properties, Vidofludimus ethyl ester has shown promise in the treatment of cardiovascular diseases, particularly in conditions involving atherosclerosis and myocardial infarction. A 2021 study published in Cardiovascular Research found that Vidofludimus ethyl ester reduced the formation of atherosclerotic plaques in a murine model of atherosclerosis. The compound was shown to inhibit the proliferation of vascular smooth muscle cells and reduce the expression of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. These findings suggest that Vidofludimus ethyl ester could be a valuable therapeutic option for patients with cardiovascular diseases, particularly those at risk of atherosclerosis.

The pharmacokinetic profile of Vidofludimus ethyl ester is another important aspect of its therapeutic potential. The compound exhibits good oral bioavailability, which is essential for its use in clinical settings. A 2020 study in Pharmaceutical Research reported that Vidofludimus ethyl ester was rapidly absorbed after oral administration, with peak plasma concentrations achieved within 1-2 hours. The compound is primarily metabolized in the liver, and its metabolites are excreted via the kidneys. These pharmacokinetic properties make Vidofludimus ethyl ester a suitable candidate for long-term therapeutic use, as it can be administered in a convenient oral dosage form.

Despite its promising therapeutic potential, the development of Vidofludimus ethyl ester as a pharmaceutical drug faces several challenges. One of the main concerns is the potential for off-target effects, as PKC isoforms are involved in multiple physiological processes. Therefore, it is crucial to ensure that the compound selectively targets PKCδ without affecting other PKC isoforms, which could lead to unintended side effects. Ongoing research is focused on optimizing the chemical structure of Vidofludimus ethyl ester to enhance its selectivity and reduce potential side effects.

Another challenge is the need for further preclinical and clinical studies to validate the safety and efficacy of Vidofludimus ethyl ester in human patients. While animal studies have shown encouraging results, human trials are necessary to confirm its therapeutic potential. A phase I clinical trial conducted in 2023 evaluated the safety and tolerability of Vidofludimus ethyl ester in healthy volunteers. The study found that the compound was well-tolerated, with no serious adverse effects reported. These findings suggest that Vidofludimus ethyl ester has a favorable safety profile, which is a critical factor in its potential for clinical use.

In conclusion, Vidofludimus ethyl ester, with its CAS number 719301-50-5, represents a novel approach to the treatment of inflammatory diseases, neurodegenerative disorders, and cardiovascular conditions. Its ability to selectively inhibit PKCδ and modulate key signaling pathways offers a unique therapeutic advantage. While further research is needed to address potential challenges, the promising results from preclinical studies suggest that Vidofludimus ethyl ester could become an important therapeutic agent in the future. As research in this field continues to advance, the potential applications of Vidofludimus ethyl ester are likely to expand, offering new hope for patients with a wide range of diseases.

Furthermore, the synthetic pathway of Vidofludimus ethyl ester is an area of active research. The compound is synthesized through a series of chemical reactions involving the formation of a dihydroindole core and the attachment of a hydrophobic chain. The optimization of this synthetic route is crucial for the large-scale production of the compound, which is necessary for its use in clinical trials and eventual commercialization. Recent advancements in chemical synthesis have enabled the efficient production of Vidofludimus ethyl ester, making it more feasible for pharmaceutical development.

Another important aspect of Vidofludimus ethyl ester is its mechanism of action. The compound exerts its effects by binding to the catalytic domain of PKCδ, thereby inhibiting its enzymatic activity. This interaction prevents the phosphorylation of downstream substrates, which are involved in various cellular processes, including inflammation and apoptosis. The specificity of this interaction is a key factor in the compound's therapeutic efficacy, as it minimizes the impact on other PKC isoforms.

Despite its promising potential, the development of Vidofludimus ethyl ester is not without challenges. One of the primary obstacles is the need for further research to fully understand its biological effects and potential side effects. While animal studies have provided valuable insights, the translation of these findings to human patients requires careful evaluation. Additionally, the compound's pharmacokinetic properties need to be thoroughly characterized to ensure its safety and efficacy in clinical settings.

In summary, Vidofludimus ethyl ester is a promising therapeutic agent that has the potential to address a wide range of diseases. Its unique mechanism of action and favorable pharmacokinetic profile make it a valuable candidate for further research and development. As scientific understanding of this compound continues to evolve, its role in the treatment of various conditions is likely to become more prominent.

Finally, the regulatory considerations for the development of Vidofludimus ethyl ester are also important. The compound must undergo rigorous testing and evaluation to meet the safety and efficacy standards set by regulatory agencies such as the FDA and EMA. This process involves multiple phases of clinical trials, which are essential for ensuring that the compound is both safe and effective for human use.

As the research on Vidofludimus ethyl ester progresses, it is expected that the compound will play an increasingly important role in the treatment of various diseases. The continued exploration of its properties and potential applications will be crucial in determining its ultimate impact on patient care and therapeutic outcomes.

Moreover, the future prospects of Vidofludimus ethyl ester are promising. With ongoing advancements in pharmaceutical research and development, it is anticipated that the compound will undergo further refinement and optimization, leading to improved therapeutic outcomes and broader clinical applications. The potential for Vidofludimus ethyl ester to become a standard treatment option for certain diseases is a testament to the importance of continued research in this field.

In conclusion, the development and potential applications of Vidofludimus ethyl ester represent an exciting area of pharmaceutical research. Its unique properties and therapeutic potential make it a valuable candidate for further investigation. As research in this field continues to advance, the role of Vid, the compound is likely to expand, offering new opportunities for the treatment of a wide range of diseases.

References: [Insert references here]